
Benfluralin: A Technical Guide to its History,
Development, and Herbicidal Action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benfluralin

Cat. No.: B1667989 Get Quote

An In-depth Technical Guide for Researchers and Scientists

Introduction
Benfluralin, known chemically as N-butyl-N-ethyl-2,6-dinitro-4-(trifluoromethyl)aniline, is a

selective, pre-emergent herbicide belonging to the dinitroaniline class.[1][2] It is utilized for the

control of annual grasses and some broadleaf weeds in a variety of agricultural and

horticultural settings, including turf, ornamentals, and certain vegetable and fruit crops.[2][3] Its

mechanism of action relies on the disruption of cell division in germinating weed seeds, thereby

preventing their establishment.[1][2] This technical guide provides a comprehensive overview

of the history, development, chemical properties, mechanism of action, synthesis, and

toxicological profile of Benfluralin.

History and Development
Benfluralin was developed in 1963 as a derivative of trifluralin, another prominent

dinitroaniline herbicide.[1] It was first registered for use in the United States in 1970.[4] The

development of Benfluralin was part of a broader effort in the mid-20th century to discover and

synthesize novel organic compounds with selective herbicidal activity. The dinitroaniline class

of herbicides, to which Benfluralin belongs, emerged as a significant group of pre-emergent

herbicides that effectively control weeds by inhibiting root and shoot development.[1][5] Over

the decades, Benfluralin has been used in various formulations and has been the subject of

numerous toxicological and environmental fate studies to ensure its safe and effective use in

agriculture. Its approval for use in the European Union expired in 2023.[1]
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Chemical and Physical Properties
Benfluralin is an orange crystalline solid with the chemical formula C₁₃H₁₆F₃N₃O₄.[1][3] It has

a low solubility in water and is relatively volatile.[6] The key chemical and physical properties of

Benfluralin are summarized in the table below.

Property Value References

IUPAC Name
N-butyl-N-ethyl-2,6-dinitro-4-

(trifluoromethyl)aniline
[1][7]

CAS Number 1861-40-1 [1]

Molecular Formula C₁₃H₁₆F₃N₃O₄ [1][3]

Molar Mass 335.283 g·mol⁻¹ [1]

Appearance Orange crystalline solid [1][3]

Melting Point 65.0 to 65.5 °C [1]

Boiling Point 121 to 122 °C at 0.6 mbar [1]

Water Solubility 1 mg/L [1]

Vapor Pressure 3.7 mPa [1]

LogP (Octanol-water partition

coefficient)
5.3 [7]

Soil Adsorption Coefficient

(Koc)
9,840 - 11,660 mL/g [7]

Mechanism and Mode of Action
Benfluralin is classified as a Group K1 herbicide (HRAC/WSSA Group 3), which acts by

inhibiting microtubule assembly.[1][3] Its pre-emergent activity targets germinating weed seeds

before they can emerge from the soil.[1][2]

The primary mode of action of Benfluralin is the disruption of mitosis (cell division) in the

meristematic tissues of roots and shoots.[1][5] It binds to tubulin, the protein subunit that

polymerizes to form microtubules.[4][8] Microtubules are essential components of the mitotic
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spindle, which is responsible for the segregation of chromosomes during cell division. By

binding to tubulin, Benfluralin prevents the formation of functional microtubules, leading to a

failure of chromosome separation and cytokinesis.[8] This results in the formation of abnormal,

multinucleated cells and ultimately leads to the death of the developing seedling.[8] The

disruption of microtubules also affects cell wall formation, leading to isodiametric cell expansion

and the characteristic swelling of root tips observed in affected plants.[8]
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Caption: Mechanism of action of Benfluralin in inhibiting weed growth.

Synthesis and Manufacturing
The synthesis of Benfluralin is a multi-step chemical process that begins with a substituted

aniline derivative.[6] The key steps in the manufacturing process involve the nitration of the

aromatic ring to introduce two nitro groups, followed by the alkylation of the amine group with

butyl and ethyl groups.[6] A trifluoromethyl group is also introduced to the aromatic ring to

enhance the herbicidal activity of the molecule.[6]

Substituted Aniline Derivative Nitration+ Nitrating Agent Dinitro-substituted Aniline Alkylation+ Butyl & Ethyl Groups Benfluralin

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Benfluralin.
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Experimental Protocols
Determination of Benfluralin Residues in Soil by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines a general method for the extraction and quantification of Benfluralin
residues in soil samples.

Sample Preparation:

Collect representative soil samples from the field.

Air-dry the soil samples and sieve through a 2 mm mesh to remove large debris.

Homogenize the sieved soil.

Extraction:

Weigh 50 g of the homogenized soil into a 250 mL Erlenmeyer flask.

Add 100 mL of a suitable organic solvent (e.g., methanol or acetonitrile).

Shake the flask on a mechanical shaker for 1-2 hours.

Allow the soil to settle and decant the supernatant.

Filter the supernatant through a Whatman No. 1 filter paper.

Repeat the extraction process with a fresh portion of the solvent.

Combine the extracts and concentrate using a rotary evaporator.

Cleanup:

Perform a solid-phase extraction (SPE) cleanup using a Florisil or C18 cartridge to remove

interfering co-extractives.

Condition the SPE cartridge with the appropriate solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1667989?utm_src=pdf-body
https://www.benchchem.com/product/b1667989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Load the concentrated extract onto the cartridge.

Wash the cartridge with a non-polar solvent to remove interferences.

Elute the Benfluralin from the cartridge with a more polar solvent.

Concentrate the eluate to a final volume of 1-2 mL.

GC-MS Analysis:

Inject an aliquot of the final extract into a gas chromatograph coupled with a mass

spectrometer (GC-MS).

Use a suitable capillary column (e.g., DB-5ms).

Set the appropriate temperature program for the GC oven to achieve good separation.

Operate the mass spectrometer in selected ion monitoring (SIM) mode for enhanced

sensitivity and selectivity, monitoring for characteristic ions of Benfluralin.

Quantify the concentration of Benfluralin by comparing the peak area to a calibration

curve prepared from certified reference standards.[9]

In Vitro Microtubule Polymerization Assay
This assay is used to determine the effect of Benfluralin on the polymerization of tubulin into

microtubules.

Reagents and Materials:

Purified tubulin protein (e.g., from bovine brain).

Polymerization buffer (e.g., PEM buffer containing GTP).

Benfluralin stock solution in a suitable solvent (e.g., DMSO).

A spectrophotometer or plate reader capable of measuring absorbance at 340 nm.

Procedure:
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Prepare a reaction mixture containing the polymerization buffer and purified tubulin in a

cuvette or microplate well.

Add different concentrations of Benfluralin (or the solvent control) to the reaction

mixtures.

Incubate the mixture at 37°C to initiate tubulin polymerization.

Monitor the increase in absorbance at 340 nm over time. The increase in absorbance is

proportional to the extent of microtubule polymerization.

Plot the absorbance values against time to generate polymerization curves.

Compare the polymerization curves of the Benfluralin-treated samples to the control to

determine the inhibitory effect of Benfluralin on tubulin polymerization.[10][11]

Formulation and Application
Benfluralin is available in various formulations, including emulsifiable concentrates (EC) and

granular (G) forms.[1][3] As a pre-emergent herbicide, it must be applied to the soil before

weed seeds germinate.[1][2] To be effective and to prevent degradation by sunlight,

Benfluralin must be incorporated into the top 2-3 inches of soil within a few hours of

application.[1][2] This can be achieved through mechanical means, such as with a tiller or disc,

or through irrigation.[2][3]

Application rates vary depending on the crop, soil type, and target weed species, but a typical

rate is around 1.35 kg of active ingredient per hectare.[1]
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Caption: General workflow for the application of Benfluralin.

Efficacy and Crop Spectrum
Benfluralin is effective against a range of annual grasses and some small-seeded broadleaf

weeds.[1][3]

Weeds Controlled (non-exhaustive list):[1]

Grasses: Annual bluegrass (Poa annua), barnyardgrass (Echinochloa crus-galli), crabgrass

(Digitaria spp.), foxtails (Setaria spp.), Johnsongrass (from seed) (Sorghum halepense).

Broadleaf Weeds: Chickweed (Stellaria media), lambsquarters (Chenopodium album),

pigweeds (Amaranthus spp.), purslane (Portulaca oleracea).

Tolerant Crops:[3][6]
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Alfalfa

Clover

Lettuce

Chicory

Non-bearing fruit and nut trees

Ornamentals

Turf

Environmental Fate and Ecotoxicology
Environmental Fate
Benfluralin has a moderate persistence in the soil, with a reported half-life ranging from 22 to

79 days.[1] It is susceptible to volatilization and photodegradation if not incorporated into the

soil.[1][7] Due to its high soil adsorption coefficient (Koc) and low water solubility, Benfluralin
has a low potential to leach into groundwater.[6][7]

Environmental Parameter Value References

Soil Half-life (aerobic) 22 - 79 days [1]

Soil Adsorption Coefficient

(Koc)
9,840 - 11,660 mL/g [7]

Bioconcentration Factor (BCF)

in fish
1,580 [7]

Ecotoxicology
Benfluralin exhibits low toxicity to birds and bees.[1] However, it is very highly toxic to fish and

other aquatic organisms.[1][12] Due to its potential for bioaccumulation in fish, care should be

taken to prevent runoff into water bodies.[1][7]
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Organism Toxicity Value References

Rat (oral LD50) >10,000 mg/kg [1]

Bobwhite Quail (oral LD50) >2,000 mg/kg [13]

Honeybee (contact LD50) >11 µ g/bee [12]

Rainbow Trout (96-hr LC50) 0.057 mg/L [12]

Daphnia magna (48-hr EC50) 0.1 mg/L [12]

Human Toxicology
Benfluralin has a low acute toxicity to mammals, as indicated by its high LD50 value in rats.[1]

Chronic exposure to high doses has been shown to cause effects on the liver and kidneys in

animal studies.[9] The U.S. EPA has classified Benfluralin as having "suggestive evidence of

carcinogenicity, but not sufficient to assess human carcinogenic potential." The Acceptable

Daily Intake (ADI) for benfluralin is 0.005 mg/kg body weight per day, and the Acute Oral

Exposure Level (AOEL) is 0.011 mg/kg body weight per day.[14]

Toxicological
Endpoint

Value Species References

Acute Oral LD50 >10,000 mg/kg Rat [1]

Acceptable Daily

Intake (ADI)
0.005 mg/kg bw/day - [14]

Acute Oral Exposure

Level (AOEL)
0.011 mg/kg bw/day - [14]

Carcinogenicity

Classification

Suggestive evidence

of carcinogenicity, but

not sufficient to

assess human

carcinogenic potential

-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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